N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-2-piperazin-1-ylacetamide;dihydrochloride
• InChI: InChI=1S/C10H19N3O3S.2ClH/c14-10(7-13-4-2-11-3-5-13)12-9-1-6-17(15,16)8-9;;/h9,11H,1-8H2,(H,12,14);2*1H
• InChI Key: MQWHRCULAPPPIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=O)CN2CCNCC2.Cl.Cl
• Molecular Formula: C10H21Cl2N3O3S
• Molecular Weight: 334.3 g/mol

Description

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride, also known as N-PIPAC, is an important synthetic compound used in a variety of scientific applications. It is a white, crystalline solid with a molecular weight of 456.85 g/mol and a melting point of 140°C. N-PIPAC has a variety of properties that make it an ideal compound for use in laboratory experiments and scientific research.

Scientific Research Applications

Piperazine Derivatives in Drug Development

Piperazine, a nitrogen-containing heterocycle, is pivotal in drug design due to its presence in a wide array of therapeutic agents. The versatility of piperazine-based molecules is highlighted by their application in CNS agents, anticancer, cardio-protective agents, antiviral, anti-tuberculosis, anti-inflammatory, antidiabetic, and antihistamine drugs, as well as agents for pain relief and imaging applications. The substitution pattern on the piperazine nucleus significantly influences the medicinal properties of the resulting compounds, suggesting that even slight modifications can lead to considerable changes in pharmacological activity. This versatility underscores the potential of piperazine derivatives, including "N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride," for developing novel therapeutic agents across a spectrum of diseases (Rathi, Syed, Shin, & Patel, 2016).

Anti-mycobacterial Activity

Research indicates that piperazine and its analogues play a crucial role in developing anti-mycobacterial agents, particularly against Mycobacterium tuberculosis (MTB). Compounds containing the piperazine moiety have shown promising activity against both drug-sensitive and drug-resistant strains of MTB. This highlights the potential of leveraging the piperazine scaffold to design and synthesize new anti-TB molecules, which could also extend to derivatives such as "N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride" for enhanced efficacy and safety profiles in anti-mycobacterial therapy (Girase, Dhawan, Kumar, Shinde, Palkar, & Karpoormath, 2020).

Biological Potentials of Piperazines

Piperazines exhibit a wide array of biological activities, making them integral in the search for new therapeutic compounds. Their roles in antimicrobial, antitubercular, anticonvulsant, antidepressant, anti-malarial, and anti-inflammatory activities underscore the scaffold's versatility. This broad spectrum of action suggests that specific derivatives, such as "N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride," could be tailored for diverse therapeutic applications, offering a promising avenue for novel drug development (Verma & Kumar, 2017).